Cas no 2137585-08-9 (Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester
• CAS No: 2137585-08-9
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5292897
• Update Time: 2025-06-30

Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-5-6-8(15)9-7-13-10(18-9)14-11(16)17-12(2,3)4/h7H,5-6H2,1-4H3,(H,13,14,16)
• InChI Key： NGHHZGJMLRISSZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(C(=O)CCC)S1

Additional information on Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester (CAS No. 2137585-08-9): A Comprehensive Overview

Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2137585-08-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups, including a thiazole ring, an oxobutyl moiety, and a carbamate ester group, which contribute to its diverse chemical reactivity and biological potential.

The synthesis of Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires careful optimization to ensure high yield and purity. The thiazole ring is a crucial component of the molecule, providing a heterocyclic scaffold that is known to be present in numerous biologically active compounds. The presence of the oxobutyl group introduces additional reactivity, allowing for further functionalization and modification. The carbamate ester group at the 1-position enhances the compound's solubility and stability, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester contributes to its potential as a lead compound in the development of new therapeutic agents. The oxobutyl substituent may play a role in modulating the compound's interactions with biological targets, thereby influencing its pharmacological effects.

The use of computational methods has become increasingly important in the study of such compounds. Molecular modeling techniques can provide insights into the binding modes of Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester with potential biological targets. These studies can help in designing more effective derivatives by predicting how structural modifications might affect biological activity. Additionally, computational methods can aid in understanding the mechanistic aspects of reactions involving this compound, which is crucial for optimizing synthetic routes.

Several recent studies have explored the pharmacological properties of thiazole derivatives. For instance, researchers have investigated the antimicrobial activity of various thiazole-based compounds against Gram-positive and Gram-negative bacteria. The findings suggest that these compounds can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Similarly, studies on anti-inflammatory agents have shown that thiazole derivatives can modulate inflammatory responses by inhibiting key enzymes such as COX-2 and LOX.

The synthesis and characterization of Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester have also led to insights into its chemical behavior. The carbamate ester group is known to be susceptible to hydrolysis under acidic or basic conditions, which can be exploited for controlled release applications or for further derivatization purposes. The oxobutyl group may undergo nucleophilic substitution reactions, allowing for the introduction of additional functional groups that could enhance biological activity.

In conclusion, Carbamic acid, N-[5-(1-oxobutyl)-2-thiazolyl]-, 1,1-dimethylethyl ester represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an important role in the discovery and design of new therapeutic agents.